Cas no 3313-27-7 ((E)-Thiothixene)

(E)-Thiothixene is a thioxanthene derivative with antipsychotic properties, primarily used in the treatment of schizophrenia and other psychotic disorders. Its key advantage lies in its potent dopamine D2 receptor antagonism, which effectively mitigates positive symptoms such as hallucinations and delusions. The (E)-isomer configuration enhances its binding affinity and selectivity, contributing to improved therapeutic efficacy. Additionally, (E)-Thiothixene exhibits a favorable pharmacokinetic profile, with reliable absorption and metabolism, ensuring consistent clinical outcomes. Its moderate sedative effects and lower incidence of extrapyramidal side effects compared to typical antipsychotics make it a viable option for long-term management of psychotic conditions. The compound is available in oral and injectable formulations, providing flexibility in administration.

(E)-Thiothixene structure

Product name:(E)-Thiothixene

CAS No:3313-27-7

MF:C₂₃H₂₉N₃O₂S₂

MW:443.625262975693

CID:307210

PubChem ID:941650

(E)-Thiothixene Chemical and Physical Properties

Names and Identifiers

- trans-Thiothixene
- (E)-Thiothixene
- 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (9E)-
- pomiferin
- (E)-N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thioxanthene-2-sulfonamide
- (9E)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]-9H-thioxanthene-2-sulfonamide
- SR-05000002078-1
- NSC-757350
- CAS_22189-31-7
- DTXCID203658
- 7UE42HF37R
- NCGC00094793-04
- THIOTHIXENE TRANS-ISMER [MI]
- Pharmakon1600-01500576
- P-4657-B
- SR-05000002078
- IDI1_000335
- DTXSID401316424
- NCGC00094793-01
- NSC_5454
- Q27268863
- PDSP2_000548
- 5591-45-7
- Orbinamon
- Thioxanthene-2-sulfonamide, N,N-dimethyl-9-(3-(4-methyl-1-piperazinyl)propylidene)-, (E)-
- SCHEMBL718331
- NSC 108165; Navan; Navane; Navaron; Orbinamon; P 4657B
- BDBM86187
- AB00052109_11
- WLN: T C666 BS IYJ FSWN1&1 IU3- AT6N DNTJ D1
- CAS-5591-45-7
- BRD-K97309399-001-02-9
- PDSP1_000550
- 9H-Thioxanthene-2-sulfonamide,N,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
- NCGC00015998-06
- PDSP2_000168
- Lopac-T-0780
- HMS2230H09
- UNII-7UE42HF37R
- Tox21_110278
- HMS2092M15
- NSC757350
- 2-(Dimethylsulfamoyl)-[9-(4-methyl-1-piperazinyl)propylidene]thioxanthene
- DTXSID6023658
- HMS501A17
- BSPBio_002022
- CCG-39271
- Thioxanthene-2-sulfonamide,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
- CHEMBL1336727
- 3313-27-7
- (E)-THIOTHIXENE [USP-RS]
- 9H-Thioxanthene-2-sulfonamide,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-
- Spectrum5_001150
- SPECTRUM1500576
- 9H-THIOXANTHENE-2-SULFONAMIDE, N,N-DIMETHYL-9-(3-(4-METHYL-1-PIPERAZINYL)PROPYLIDENE)-, (9E)-
- SMR000653538
- (9E)-N,N-dimethyl-9-[3-(4-methylpiperazin-1-yl)propylidene]thioxanthene-2-sulfonamide
- CP-12,252-1 base
- AT12061
- (E)-N,N-dimethyl-9-(3-(4-methylpiperazin-1-yl)propylidene)-9H-thioxanthene-2-sulfonamide
- P 4657B
- N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thiaxanthene-2-sulfonamide
- NCGC00015998-02
- Thiothixene, (E)-
- AKOS040756280
- CHEBI:93708
- BRD-K97309399-001-05-2
- P-4657A
- PDSP1_000169
- trans-N,N-Dimethyl-9-(3-(4-methyl-piperazinyl)propylidene)thioxanthene-2-sulfonamide
- L001204
- MLS001360493
- Navan
- MLS001146956
- N,N-Dimethyl-9-(3-(4-methylpiperazin-1-yl)propylidene)-9H-thioxanthene-2-sulfonamide
- GFBKORZTTCHDGY-UFWORHAWSA-N
- Navaron
- NCGC00094793-02
- NCGC00015998-04
- N,N-Dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]thioxanthene-2-sulfonamide
- NCGC00015998-01
- HMS1921E13
- NCGC00015998-03
- thiothixene
- 9H-Thioxanthene-2-sulfonamide,N-dimethyl-9-[3-(4-methyl-1-piperazinyl)propylidene]-, (Z)-
- N,N-DIMETHYL-9-(3-(4-METHYL-1-PIPERAZINYL)PROPYLIDENE)-9H-THIOXANTHENE-2-SULFONAMIDE, (E)-
- AKOS024283092
- SBI-0051534.P003
- THIOTHIXENE TRANS-ISMER
- HY-A0139
- CS-0017459
- BRD-K97309399-001-09-4
- (E)-THIOTHIXENE (USP-RS)
- Inchi： InChI=1S/C23H29N3O2S2/c1-24(2)30(27,28)18-10-11-23-21(17-18)19(20-7-4-5-9-22(20)29-23)8-6-12-26-15-13-25(3)14-16-26/h4-5,7-11,17H,6,12-16H2,1-3H3/b19-8+
- InChI Key： GFBKORZTTCHDGY-UFWORHAWSA-N
- SMILES： CN1CCN(CC/C=C2\C3=CC=CC=C3SC3C=CC(S(N(C)C)(=O)=O)=CC\2=3)CC1

Computed Properties

Exact Mass: 443.17000
Monoisotopic Mass: 443.170119
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 30
Rotatable Bond Count: 5
Complexity: 711
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 77.5

Experimental Properties

Density: 1.269
Melting Point: cis isomer: 147.5-149 deg C; trans isomer 123-124.5 deg C; cis-trans mixture: 114-118 deg C
Boiling Point: 599 °C at 760 mmHg
Flash Point: 316.1 °C
PSA: 77.54000
LogP: 4.42730

(E)-Thiothixene Security Information

Hazardous Material transportation number：NONH for all modes of transport

(E)-Thiothixene Pricemore >>

Enterprise	No.	Product name	Cas No.	Specification	Price	update time
TRC	T375280-1mg	(E)-Thiothixene	3313-27-7	1mg	$ 207.00	2023-09-05
TRC	T375280-10mg	(E)-Thiothixene	3313-27-7	10mg	$ 1596.00	2023-09-05
TRC	T375280-5mg	(E)-Thiothixene	3313-27-7	5mg	$ 925.00	2023-09-05
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1666006-100MG		3313-27-7	100MG	￥9538.08	2023-04-12
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	1666006-100MG	(<I>E</I>)-Thiothixene	3313-27-7	100mg	¥9538.08	2023-09-06